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Compound of Interest

Compound Name: 2-(2-Aminophenyl)indole

Cat. No.: B1595303

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance.
This guide provides essential safety and logistical information for the disposal of 2-(2-
Aminophenyl)indole, a compound recognized for its potential hazards. Adherence to these
procedures is critical for ensuring a safe laboratory environment and responsible environmental
stewardship.

Immediate Safety and Hazard Information

2-(2-Aminophenyl)indole is classified as a hazardous substance. All personnel handling this
compound should be thoroughly familiar with its associated risks and the requisite safety
precautions.

Hazard Identification and Classification

The primary hazards associated with 2-(2-Aminophenyl)indole are summarized in the table
below, based on the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS).
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Hazard Class GHS Pictogram Hazard Statement
) o H315: Causes skin irritation.[1]
Skin Irritation GHSO07 (Harmful) 2]
o H319: Causes serious eye
Eye Irritation GHSO07 (Harmful)

irritation.[1][2]

H335: May cause respiratory

Specific Target Organ Toxicity GHSO07 (Harmful) o
irritation.[1][2]

Personal Protective Equipment (PPE) and Handling

To mitigate exposure risks, the following personal protective equipment must be worn when
handling 2-(2-Aminophenyl)indole:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Compatible chemical-resistant gloves.
e Body Protection: A laboratory coat and, if necessary, additional protective clothing.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
avoid the inhalation of dust or fumes.[2] After handling, it is imperative to wash hands and any
exposed skin thoroughly.

Step-by-Step Disposal Protocol

The disposal of 2-(2-Aminophenyl)indole must be managed through your institution's
designated hazardous waste program. Direct disposal into standard laboratory trash or down
the drain is strictly prohibited.

1. Waste Segregation and Collection:

o Collect waste 2-(2-Aminophenyl)indole, including any contaminated materials (e.g.,
weighing paper, gloves, pipette tips), in a designated and compatible hazardous waste
container.
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The container must be in good condition, leak-proof, and have a secure lid.

Do not mix 2-(2-Aminophenyl)indole waste with other chemical waste streams unless
explicitly approved by your institution's environmental health and safety (EHS) department.

. Labeling of Waste Containers:
Clearly label the hazardous waste container with the words "Hazardous Waste."

The label must include the full chemical name: "2-(2-Aminophenyl)indole." The use of
abbreviations is not permitted.

Indicate the primary hazards (e.g., "Irritant™).
. Storage of Waste:

Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) that is at or near the point of generation.

The storage area should be a dry, cool, and well-ventilated location, away from incompatible
materials such as oxidizing agents.[3]

Ensure the container is stored in a manner that prevents spills or leaks.
. Arranging for Disposal:

Contact your institution's EHS department or hazardous waste management provider to
schedule a pickup for the waste container.

Follow all institutional procedures for waste manifest documentation and handover.

The ultimate disposal of 2-(2-Aminophenyl)indole must be carried out at an approved and
licensed waste disposal facility.[3]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 2-(2-Aminophenyl)indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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